1-[4-(Oxan-4-yl)phenyl]ethan-1-one

• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 1-[4-(oxan-4-yl)phenyl]ethanone
• InChI: InChI=1S/C13H16O2/c1-10(14)11-2-4-12(5-3-11)13-6-8-15-9-7-13/h2-5,13H,6-9H2,1H3
• InChI Key: XQQYPMNPHLCKRU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2CCOCC2

Description

1-[4-(Oxan-4-yl)phenyl]ethan-1-one is an acetophenone derivative featuring a tetrahydropyran (oxane) ring substituted at the para position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-[4-(Oxan-4-yl)phenyl]ethan-1-one can be synthesized through several methods. One common approach involves the reaction of 4-bromophenyl ethanone with tetrahydropyran in the presence of a base such as potassium carbonate. The reaction typically occurs in an organic solvent like dimethylformamide at elevated temperatures .

Industrial Production Methods: In an industrial setting, the production of 1-[4-(Oxan-4-yl)phenyl]ethan-1-one may involve the use of continuous flow reactors to ensure consistent quality and yield. The process may include steps such as purification through recrystallization or chromatography to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions: 1-[4-(Oxan-4-yl)phenyl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The ethanone group can be oxidized to form carboxylic acids using oxidizing agents like potassium permanganate.

Reduction: The keto group can be reduced to a hydroxyl group using reducing agents such as sodium borohydride.

Substitution: The phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products Formed:

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

1-[4-(Oxan-4-yl)phenyl]ethan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme-substrate interactions due to its unique structure.

Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[4-(Oxan-4-yl)phenyl]ethan-1-one involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. This inhibition can lead to various biological effects, depending on the enzyme targeted .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Substituents

Compound Name	Substituent at Para Position	Key Structural Feature	Reference ID
1-[4-(Piperidin-1-yl)phenyl]ethan-1-one	Piperidine (saturated 6-membered N-heterocycle)	Nitrogen-containing ring enhances basicity
1-[4-(1H-Pyrazol-1-yl)phenyl]ethan-1-one	Pyrazole (unsaturated 5-membered N-heterocycle)	Aromatic N-heterocycle for π-π interactions
1-(4-((4-Chlorobenzyl)oxy)phenyl)ethan-1-one	4-Chlorobenzyloxy	Chlorine atom introduces hydrophobicity
1-(4-(4-Methyl-1H-imidazol-1-yl)phenyl)ethan-1-one	4-Methylimidazole	Planar aromatic system with methyl substitution
1-[4-(Azepan-1-yl)phenyl]ethanone	Azepane (7-membered N-heterocycle)	Larger ring size alters conformational flexibility

Structural Insights :

• Electron-Donating vs. Electron-Withdrawing Groups : The oxan-4-yl group (electron-donating) contrasts with substituents like 4-chlorobenzyloxy (electron-withdrawing), impacting reactivity in electrophilic aromatic substitution .

Key Observations :

• The oxan-4-yl group may require milder conditions for introduction compared to halogenated or sulfonamide substituents due to its oxygen-based nucleophilicity .
• Catalytic methods (e.g., Ru-catalyzed alkylation in ) offer regioselectivity advantages over traditional nucleophilic substitutions.

Physicochemical Properties

Table 3: Comparative Physical Properties

Compound Name	Physical State	Melting Point (°C)	Solubility Profile	Reference ID
1-(4-(Chloromethyl)phenyl)-2-(dimethylsulfoximidoyl)ethan-1-one	White solid	137.3–138.5	Soluble in DMSO, CHCl₃
1-[4-(Azepan-1-yl)phenyl]ethanone	Not reported	Not reported	Likely polar organic solvents
1-(4-Methoxyphenyl)ethan-1-one	Liquid or solid	48–52	Ethanol, ethyl acetate
1-(4-(1H-Pyrazol-1-yl)phenyl)ethan-1-one	White solid	Not reported	Hexane/EtOAc mixtures

Trends :

• Bulky substituents (e.g., azepane, pyrazole) reduce melting points and enhance solubility in non-polar solvents compared to smaller groups like methoxy .
• Sulfoximine derivatives exhibit higher thermal stability due to strong dipole interactions .

Table 4: Reported Bioactivities of Analogues

Compound Name	Biological Activity	Mechanism/Application	Reference ID
1-[4-(Piperidin-1-yl)phenyl]ethan-1-one	Anti-ulcer activity	Histamine H₂ receptor modulation
1-(4-(4-Methylimidazol-1-yl)phenyl)ethan-1-one	Antimicrobial potential	Disruption of bacterial cell membranes
1-(4-(Dimethylsulfoximidoyl)phenyl)ethan-1-one	Catalytic intermediate in organic synthesis	π-Lewis acid catalysis
1-(4-((4-Chlorobenzyl)oxy)phenyl)ethan-1-one	Synthetic intermediate for pharmaceuticals	Precursor to kinase inhibitors

Functional Insights :

• Pyrazole and imidazole derivatives show promise in antimicrobial and anticancer research due to their heterocyclic pharmacophores .

Biological Activity

1-[4-(Oxan-4-yl)phenyl]ethan-1-one is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and antifungal research. This article provides a comprehensive overview of the biological activity associated with this compound, including relevant data tables, case studies, and detailed research findings.

1-[4-(Oxan-4-yl)phenyl]ethan-1-one has the following chemical properties:

Property	Value
Molecular Formula	C13H16O3
Molecular Weight	220.26 g/mol
IUPAC Name	1-[4-(Oxan-4-yl)phenyl]ethan-1-one

The biological activity of 1-[4-(Oxan-4-yl)phenyl]ethan-1-one is primarily attributed to its interaction with cellular components. The compound exhibits antimicrobial properties, which may be linked to its ability to disrupt cell membrane integrity in microorganisms, leading to cell lysis and death. Additionally, it may inhibit specific enzymes and proteins critical for microbial survival, further enhancing its antimicrobial efficacy.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 1-[4-(Oxan-4-yl)phenyl]ethan-1-one against various pathogens. The following table summarizes findings from key studies:

Study Reference	Pathogen Tested	Minimum Inhibitory Concentration (MIC)	Observations
	Staphylococcus aureus	32 µg/mL	Effective against Gram-positive bacteria.
	Escherichia coli	64 µg/mL	Moderate activity against Gram-negative bacteria.
	Candida albicans	16 µg/mL	Strong antifungal activity observed.

Case Studies

Case Study 1: Antimicrobial Efficacy
In a controlled laboratory setting, the compound was tested against a panel of bacterial strains and fungi. The results indicated that 1-[4-(Oxan-4-yl)phenyl]ethan-1-one demonstrated significant inhibitory effects on both Staphylococcus aureus and Candida albicans, suggesting its potential as a therapeutic agent in treating infections caused by these pathogens .

Case Study 2: Mechanistic Insights
A molecular docking study was conducted to explore the binding interactions between 1-[4-(Oxan-4-yl)phenyl]ethan-1-one and target enzymes involved in microbial metabolism. The study revealed that the compound binds effectively to the active sites of key enzymes, supporting its role as an inhibitor .

Research Findings

Further research has focused on the synthesis and modification of 1-[4-(Oxan-4-yl)phenyl]ethan-1-one to enhance its biological activity. Variants of the compound have been developed, yielding derivatives with improved potency against resistant strains of bacteria and fungi.